molecular formula C23H23NO B145497 1-(Diphenylmethyl)-3-(3-methylphenoxy)azetidine CAS No. 132924-51-7

1-(Diphenylmethyl)-3-(3-methylphenoxy)azetidine

Cat. No.: B145497
CAS No.: 132924-51-7
M. Wt: 329.4 g/mol
InChI Key: GUMJAZPWMLONOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Diphenylmethyl)-3-(3-methylphenoxy)azetidine, also known as this compound, is a useful research compound. Its molecular formula is C23H23NO and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

132924-51-7

Molecular Formula

C23H23NO

Molecular Weight

329.4 g/mol

IUPAC Name

1-benzhydryl-3-(3-methylphenoxy)azetidine

InChI

InChI=1S/C23H23NO/c1-18-9-8-14-21(15-18)25-22-16-24(17-22)23(19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-15,22-23H,16-17H2,1H3

InChI Key

GUMJAZPWMLONOP-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)OC2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Canonical SMILES

CC1=CC(=CC=C1)OC2CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Synonyms

1-(DIPHENYLMETHYL)-3-(3-METHYLPHENOXY)-AZETIDINE

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 48 g (0.2 mole) of 1-diphenylmethyl-3-azetidinol and 22 g (0.22 mole) of triethylamine in 800 ml of toluene under nitrogen was cooled in a water bath while 27.5 g (0.22 mole) of methanesulfonyl chloride was added dropwise. After stirring for 20 hr, the reaction mixture was treated with 200 ml of water to dissolve the triethylamine hydrochloride. The aqueous phase was separated and the toluene phase was washed with 2×100 ml water. The toluene solution was added to a mixture of 22.8 g (0.2 mole) of 3-methylphenol (95%), 24 g (0.6 mole) of sodium hydroxide and 100 mg of tetrabutylammonium bromide in 100 ml of water and the mixture was heated at reflux and stirred vigorously for 42 hr.
Quantity
22.8 g
Type
reactant
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
48 g
Type
reactant
Reaction Step Three
Quantity
22 g
Type
reactant
Reaction Step Three
Quantity
800 mL
Type
solvent
Reaction Step Three
Quantity
27.5 g
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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